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Compound of Interest

Compound Name:
2-Chloro-6,7-dimethoxy-4-

methylquinoline

CAS No.: 697793-63-8

Cat. No.: B1532601

Get Quote

An In-Depth Technical Guide to the Chemical Properties and Reactivity of 2-Chloro-6,7-
dimethoxy-4-methylquinoline

Introduction
2-Chloro-6,7-dimethoxy-4-methylquinoline (CAS No: 697793-63-8) is a substituted

quinoline, a heterocyclic aromatic organic compound. The quinoline scaffold is a cornerstone in

medicinal chemistry, forming the core of numerous pharmaceuticals. This guide, intended for

researchers, chemists, and drug development professionals, provides a comprehensive

overview of the known chemical properties of this specific molecule. Given the limited specific

literature on this exact derivative, this document leverages expert analysis of its structural

components—the reactive 2-chloroquinoline system, the electron-donating methoxy groups,

and the 4-methyl substituent—to provide a robust profile of its predicted reactivity, potential

synthetic applications, and safe handling protocols.
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The fundamental properties of a compound are critical for its application in experimental

settings, dictating solubility, stability, and handling requirements. The known properties for 2-
Chloro-6,7-dimethoxy-4-methylquinoline are summarized below.

Chemical Structure
The structure features a quinoline core with a chlorine atom at the C2 position, a methyl group

at C4, and two methoxy groups at C6 and C7.

Caption: Chemical Structure Diagram

Quantitative Data Summary
Property Value Source

CAS Number 697793-63-8

Molecular Formula C₁₂H₁₂ClNO₂

Molecular Weight 237.68 g/mol

Physical Form Solid

SMILES String
ClC1=NC(C(C(C)=C1)=C2)=C

C(OC)=C2OC

InChI Key
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Synthesis and Mechanistic Considerations
While a specific, peer-reviewed synthesis for 2-Chloro-6,7-dimethoxy-4-methylquinoline is

not prominently documented, a plausible synthetic route can be designed based on established

quinoline chemistry. The most logical approach involves the cyclization to form the 4-methyl-

6,7-dimethoxyquinolin-2-ol intermediate, followed by chlorination.

Proposed Synthetic Pathway
A likely synthetic strategy would adapt the Combes quinoline synthesis, which involves the

reaction of an aniline with a β-diketone under acidic conditions.
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Starting Material Selection: The synthesis would commence with 3,4-dimethoxyaniline,

providing the C6 and C7 methoxy groups. The partner reagent would be ethyl acetoacetate,

which supplies the remaining atoms for the pyridine ring, including the C4-methyl group.

Condensation & Cyclization: Reacting 3,4-dimethoxyaniline with ethyl acetoacetate under

acidic catalysis (e.g., H₂SO₄) would lead to the formation of an enamine intermediate.

Subsequent thermal cyclization of this intermediate yields 6,7-dimethoxy-4-methylquinolin-2-

ol. The acid catalyst is crucial for promoting both the initial condensation and the final

electrophilic cyclization onto the electron-rich aromatic ring.

Chlorination: The resulting quinolin-2-ol (which exists in tautomeric equilibrium with its

quinolin-2-one form) is then converted to the target 2-chloro derivative. This is a standard

transformation achieved by treating the quinolin-2-ol with a strong chlorinating agent such as

phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂). The mechanism involves the

activation of the carbonyl oxygen by the chlorinating agent, making the carbon atom

susceptible to nucleophilic attack by a chloride ion, ultimately replacing the hydroxyl group

with chlorine.
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3,4-Dimethoxyaniline +
Ethyl Acetoacetate

Step 1: Acid-Catalyzed Condensation
(e.g., H₂SO₄)

Enamine Intermediate

Step 2: Thermal Cyclization

6,7-Dimethoxy-4-methylquinolin-2-ol

Step 3: Chlorination
(e.g., POCl₃)

2-Chloro-6,7-dimethoxy-4-methylquinoline

Click to download full resolution via product page

Caption: Proposed Synthetic Workflow

Reactivity Profile
The reactivity of 2-Chloro-6,7-dimethoxy-4-methylquinoline is dominated by the chemistry of

the 2-chloroquinoline core.
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Nucleophilic Aromatic Substitution (SNAr)
The C2 position of the quinoline ring is electron-deficient due to the electron-withdrawing effect

of the adjacent heterocyclic nitrogen atom. This makes the chlorine atom at this position a good

leaving group, highly susceptible to Nucleophilic Aromatic Substitution (SNAr) reactions. This is

the most important reaction for this class of compounds and is the foundation of its utility as a

synthetic intermediate.

Mechanism: The reaction proceeds via a two-step addition-elimination mechanism. A

nucleophile (e.g., an amine, alkoxide, or thiol) attacks the carbon atom bearing the chlorine,

forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In

the subsequent step, the leaving group (chloride) is eliminated, restoring the aromaticity of

the ring.

Influence of Substituents:

Methoxy Groups (C6, C7): These are electron-donating groups, which increase the

electron density of the benzene portion of the ring system. While they do not directly

participate in the SNAr reaction at C2, they can influence the overall electronic properties

and solubility of the molecule.

Methyl Group (C4): This group has a mild electron-donating effect. Its presence is

primarily for steric and conformational influence on potential drug-receptor interactions in

derivative molecules.

Caption: SNAr Reaction Pathway

Applications in Research and Drug Development
Substituted quinolines are privileged scaffolds in medicinal chemistry due to their ability to

interact with a wide range of biological targets. While specific applications for 2-Chloro-6,7-
dimethoxy-4-methylquinoline are not detailed in the literature, its structure strongly suggests

its utility as a key building block for synthesizing novel bioactive agents.

Kinase Inhibitors: The related 4-chloro-6,7-dimethoxyquinoline is a crucial intermediate for

anticancer drugs like cabozantinib, which are kinase inhibitors.[1] By analogy, the 2-chloro
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isomer serves as a valuable starting point for creating new libraries of compounds to screen

for kinase inhibitory activity.

Antimalarial Agents: The 8-aminoquinoline scaffold is famous for its antimalarial properties,

as seen in tafenoquine.[2] The reactivity of the 2-chloro group allows for the introduction of

various amine-containing side chains, enabling the exploration of new antimalarial

candidates.

G9a Inhibitors: Dimethoxyquinazoline analogues have been identified as inhibitors of the

G9a enzyme, suggesting that dimethoxyquinoline scaffolds could also be explored for this

target.[3]

The primary role of this compound is as a versatile electrophile for the synthesis of more

complex molecules, allowing for the rapid diversification of the quinoline core to probe

structure-activity relationships.

Experimental Protocols & Safety
Safety and Handling
As a Senior Application Scientist, ensuring laboratory safety is paramount. Adherence to

established safety protocols is non-negotiable.

Hazard Identification: This compound is classified as acutely toxic if swallowed and causes

serious eye irritation. The GHS classification is GHS06 (Danger).

Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and chemical

safety goggles when handling this compound.

Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust. Avoid all contact

with skin and eyes. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry place.

Protocol: General Procedure for Nucleophilic Aromatic
Substitution with an Amine
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This protocol provides a self-validating framework for reacting 2-Chloro-6,7-dimethoxy-4-
methylquinoline with a primary or secondary amine.

Objective: To synthesize a 2-amino-6,7-dimethoxy-4-methylquinoline derivative.

Materials:

2-Chloro-6,7-dimethoxy-4-methylquinoline (1.0 eq)

Amine of choice (1.1 - 1.5 eq)

Aprotic polar solvent (e.g., DMF, DMSO, or NMP)

Non-nucleophilic base (e.g., DIPEA or K₂CO₃, 2.0 eq)

Reaction vessel (e.g., round-bottom flask with condenser)

Stir plate and magnetic stir bar

TLC plates, developing chamber, and UV lamp

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography column)

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 2-Chloro-6,7-dimethoxy-4-methylquinoline (1.0 eq) and the chosen solvent

(e.g., DMF).

Causality: An inert atmosphere prevents potential side reactions with atmospheric

moisture or oxygen, ensuring a clean reaction profile.

Addition of Reagents: Add the amine (1.1 eq) and the base (e.g., DIPEA, 2.0 eq) to the

stirring solution.

Causality: A slight excess of the amine ensures the complete consumption of the starting

material. The base is essential to neutralize the HCl that is generated during the reaction,
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driving the equilibrium towards the product. A non-nucleophilic base is chosen to prevent it

from competing with the amine nucleophile.

Heating and Monitoring: Heat the reaction mixture to an appropriate temperature (typically

80-120 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC).

Self-Validation: TLC allows for real-time tracking of the consumption of the starting

material and the appearance of the product spot. The reaction is deemed complete when

the starting material spot is no longer visible by UV light.

Workup: Once the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into water and extract the product with an organic solvent (e.g., ethyl

acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure.

Causality: The aqueous workup removes the solvent (DMF) and inorganic salts. The brine

wash removes residual water from the organic layer.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-

amino-substituted quinoline derivative.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, and LC-MS.

Conclusion
2-Chloro-6,7-dimethoxy-4-methylquinoline is a specialized chemical intermediate with

significant potential in synthetic and medicinal chemistry. While detailed experimental data on

the compound itself is sparse, its structural features provide a clear and reliable roadmap for its

reactivity. The C2-chloro group serves as an excellent handle for introducing a wide variety of

functional groups via Nucleophilic Aromatic Substitution, making it a valuable building block for

creating novel molecules with potential therapeutic applications. The protocols and safety

information provided herein offer a solid foundation for researchers to utilize this compound

effectively and safely in their discovery efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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